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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B3420153

Essential Safety and Handling Guide for N-
Benzylideneaniline

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with N-Benzylideneaniline. Adherence to these protocols is vital for
ensuring personal safety and minimizing environmental contamination.

Data Presentation: Chemical and Hazard Summary

N-Benzylideneaniline is a yellow crystalline solid used in organic synthesis.[1] Understanding
its physical properties and associated hazards is the first step in safe handling.

Table 1: Physical and Chemical Properties of N-Benzylideneaniline
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Property Value Citations

Light yellow solid /
Appearance ] [11[2][3]
crystalline powder

Molecular Formula CisHuaN [21[31[4]
Molecular Weight 181.24 g/mol [2][3]
Melting Point 52 -54°C/125.6-129.2 °F [2][3]
Boiling Point 300 °C /572 °F [2][3]
Flash Point >110°C/> 230 °F [2][3]

Insoluble in water; Soluble in
Solubility alcohol, chloroform, and acetic

anhydride.

| Vapor Pressure | 0.00299 mmHg |[4] |

Table 2: GHS Hazard Classification for N-Benzylideneaniline

Hazard Statement GHS Classification = Description Citations
Skin Irritation, Causes skin

H315 o [31[4]
Category 2 irritation.

Serious Eye Irritation, Causes serious eye
H319 o [31[4]
Category 2 irritation.

Specific Target Organ May cause respirator
Ha3s pectic Target Zrgan - Ty« PN Loty
Toxicity irritation.

| Additional Concerns | - | Harmful if swallowed; Limited evidence of a carcinogenic effect. |[5] |

Operational Plan: Personal Protective Equipment
(PPE)
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A multi-layered PPE approach is mandatory to prevent exposure through inhalation, skin
contact, or eye contact.[6]

e Eye and Face Protection:

o Wear chemical safety goggles that conform to European Standard EN 166 or OSHA 29
CFR 1910.133 regulations.[2][7]

o Contact lenses should not be worn as they can absorb and concentrate irritants.[5]
» Hand Protection:
o Use chemically resistant, powder-free nitrile rubber gloves.[3][6]

o For brief contact, a glove with a protection class of 3 or higher (breakthrough time greater
than 60 minutes) is recommended.[5]

o Regularly inspect gloves for any signs of degradation or puncture and replace them
frequently, at least every 30-60 minutes.[5][6]

e Body Protection:

o Wear a lab coat or overalls to prevent skin contact.[2][5]

o For tasks with a higher risk of splashing, a PVC apron should be worn.[5]

o Safety footwear that covers the entire foot is required in all handling and storage areas.[8]
» Respiratory Protection:

o Under normal laboratory conditions with adequate ventilation, respiratory protection is not
typically required.[2]

o In situations involving large quantities, potential for dust generation, or inadequate
ventilation, a NIOSH/MSHA-approved respirator is necessary.[2][5]
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Experimental Protocol: Step-by-Step Handling and
Storage

This protocol outlines the procedural steps for the safe handling of N-Benzylideneaniline from
receipt to storage.

o Preparation and Engineering Controls:

o Before handling, ensure that engineering controls are operational. This includes a certified
chemical fume hood or a well-ventilated area.[5][7]

o Confirm that a safety shower and an eyewash station are unobstructed and readily
accessible.[7]

o Gather all necessary PPE and ensure it is in good condition.

e Handling the Chemical:

o

Avoid all personal contact with the substance, including inhalation of dust.[5]

[¢]

Prevent dust formation during handling.[2][7]

[e]

Do not eat, drink, or smoke in the area where the chemical is handled.[5]

o

Keep the container tightly closed when not in use.[2][5]

o

Avoid contact with incompatible materials such as oxidizing agents.[3][7]
e Post-Handling:

o Thoroughly wash hands, face, and any exposed skin with soap and water immediately
after handling.[5][7]

o Contaminated work clothes should be laundered separately before reuse.[5]
e Storage:

o Store the chemical in its original, tightly sealed container.[2][5]
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o Keep the container in a cool, dry, and well-ventilated area.[2][5]

o Store away from incompatible materials and foodstuff containers.[5]

Mandatory Visualization: Chemical Handling
Workflow

The following diagram illustrates the logical workflow for safely handling N-

Benzylideneaniline.
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N-Benzylideneaniline Handling and Disposal Workflow

1. Preparation

Verify Engineering Controls
(Fume Hood, Eyewash)

'

Don Required PPE
(Goggles, Gloves, Lab Coat)

2. Hahdling

Weigh/Handle Chemical
in Ventilated Area

Perform Experiment

Securely Close Container

3. Post-Handling & Clea aste Management

Segregate Hazardous Waste

Clean Work Area (Solid & Contaminated PPE)

Wash Hands Thoroughly Label Waste Container

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of N-Benzylideneaniline.
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Disposal Plan: Step-by-Step Waste Management

Waste generated from handling N-Benzylideneaniline is considered hazardous and must be
managed accordingly.[3]

e Segregation:

o Collect unused N-Benzylideneaniline and any materials contaminated with it (e.g.,
gloves, wipes, disposable labware) in a designated, sealed, and properly labeled
hazardous waste container.[5]

o Container Management:
o Do not mix with other waste streams.[9]

o Keep waste containers securely sealed and store them in a designated, well-ventilated
area.[5]

 Final Disposal:
o Dispose of the waste through an approved and licensed waste disposal company.[2][7]

o Disposal methods may include incineration or burial in a licensed landfill, in accordance
with local, state, and federal regulations.[5]

o Decontaminate empty containers before disposal or reuse.[5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 3: First-Aid Measures
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Exposure Route

Eye Contact

First-Aid Instructions

Immediately rinse with
plenty of water, also under
the eyelids, for at least 15
minutes. Seek immediate
medical attention.

Citations

[21[31[7]

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Remove
contaminated clothing. Get
medical attention if irritation

develops or persists.

[2131[7]

Inhalation

Move the person to fresh air. If
breathing is difficult or stops,
provide artificial respiration.

Get medical attention.

[2131[7]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention. |[2][3][7] |

Accidental Release (Spill) Protocol:

e Minor Spills:

o Restrict access to the area.

o

o

[¢]

Wear full PPE, including a dust respirator.[5]

Avoid generating dust.[5][7] If possible, dampen the material with water.[5]

Carefully sweep or vacuum the spilled solid into a suitable container for disposal.[5][7]

Ensure any vacuum used is equipped with a HEPA filter.[5]

[¢]

e Major Spills:

Clean the spill area thoroughly.
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[e]

Evacuate the area immediately.

o

Alert emergency responders and inform them of the nature and location of the hazard.[5]

[¢]

Prevent the spill from entering drains or waterways.[5]

o

Only personnel trained and equipped for hazardous material cleanup should address the
spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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